Fmoc-Lys(Fmoc)-OH

• IUPAC Name: (2S)-2,6-bis(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• InChI: InChI=1S/C36H34N2O6/c39-34(40)33(38-36(42)44-22-32-29-17-7-3-13-25(29)26-14-4-8-18-30(26)32)19-9-10-20-37-35(41)43-21-31-27-15-5-1-11-23(27)24-12-2-6-16-28(24)31/h1-8,11-18,31-33H,9-10,19-22H2,(H,37,41)(H,38,42)(H,39,40)/t33-/m0/s1
• InChI Key: BMJRTKDVFXYEFS-XIFFEERXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCCC(C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCCC[C@@H](C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C36H34N2O6
• DSSTOX Substance ID: DTXSID30549391
• Molecular Weight: 590.7 g/mol
• CAS RN: 78081-87-5

Description

Fmoc-Lys(Fmoc)-OH, also known as Nα-Fmoc-Nε-Fmoc-L-lysine, is a derivative of the amino acid lysine. It is used as a reagent in Fmoc solid-phase peptide synthesis. The molecular formula of Fmoc-Lys(Fmoc)-OH is C36H34N2O6, and its molecular weight is 590.7 g/mol.

Synthesis Analysis

The synthesis of Fmoc-Lys(Fmoc)-OH involves the condensation of 2-nitrophenylacetic acid with N-hydroxysuccinimde in the presence of N,N’-dicyclohexylcarbodiimide (DCC) to form an active ester. The resulting active ester is then reacted with Fmoc-Lys-OH without purification.

Molecular Structure Analysis

The molecular structure of Fmoc-Lys(Fmoc)-OH is characterized by the presence of two Fmoc groups attached to the alpha and epsilon amino groups of lysine. The InChI key for Fmoc-Lys(Fmoc)-OH is BMJRTKDVFXYEFS-XIFFEERXSA-N.

Chemical Reactions Analysis

Fmoc-Lys(Fmoc)-OH is used in the synthesis of various peptides and proteins. It undergoes reactions typical of Fmoc-protected amino acids, such as deprotection under basic conditions.

Physical And Chemical Properties Analysis

Fmoc-Lys(Fmoc)-OH is a solid compound. It has a molar refractivity of 126.3±0.3 cm^3, a polar surface area of 114 Å^2, and a polarizability of 50.1±0.5 x 10^-24 cm^3. It forms supramolecular gels through co-assembly phenomenon using FMOC–amino acids as low molecular weight gelators.

Scientific Research Applications

Hydrogel Formation and Biomedical Applications

Fmoc-Lys(Fmoc)-OH derivatives have been utilized in the formation of self-supporting hydrogels. These hydrogels can serve as extracellular matrices, which are crucial for various biomedical applications such as cytotoxicity assays and cell adhesion studies. .

Peptide Synthesis

The compound is used in solution-phase Fmoc-based peptide synthesis, which is a method for creating DNA-encoded chemical libraries. .

3. Fluorescence Resonance Energy Transfer (FRET) Substrates Fmoc-Lys(Fmoc)-OH is incorporated into the sequence of tri-helical peptide (THP) substrates that are used in FRET studies. .

4. Synthesis of Site-Specifically Lysine Monomethylated Peptides The compound is also used in the concise preparation of N α-Fmoc-N ɛ-(Boc, methyl)-lysine, which is applied in the synthesis of site-specifically lysine monomethylated peptides. .

Mechanism of Action

Target of Action

Fmoc-Lysine(Fmoc)-OH, also known as N-alpha-(9-fluorenylmethoxycarbonyl)-N-epsilon-(9-fluorenylmethoxycarbonyl)-L-lysine, is primarily used as a building block in peptide synthesis . Its primary targets are the peptide chains where it is incorporated during the synthesis process .

Mode of Action

Fmoc-Lysine(Fmoc)-OH interacts with its targets through the process of solid-phase peptide synthesis (SPPS). In this process, the Fmoc group serves as a temporary protecting group for the N-terminus of the peptide chain . The Fmoc group is cleaved by secondary amines such as piperidine, allowing the peptide chain to be extended . This process is repeated until the desired peptide sequence is achieved .

Biochemical Pathways

The incorporation of Fmoc-Lysine(Fmoc)-OH into peptide chains affects the self-assembly features of the resulting peptides . The inherent hydrophobicity and aromaticity of the Fmoc moiety promote the association of building blocks, influencing the structure and function of the peptides . These peptides can then participate in various biochemical pathways, depending on their specific sequences and structures .

Pharmacokinetics

The pharmacokinetics of Fmoc-Lysine(Fmoc)-OH are largely determined by the properties of the peptides in which they are incorporated. The absorption, distribution, metabolism, and excretion (ADME) of these peptides can vary widely, depending on factors such as their size, charge, hydrophobicity, and the presence of specific transport mechanisms

Result of Action

The incorporation of Fmoc-Lysine(Fmoc)-OH into peptides can result in a variety of molecular and cellular effects. For example, peptides synthesized using Fmoc-Lysine(Fmoc)-OH have been found to possess antimicrobial properties specific to Gram-positive bacteria . The exact effects can depend on the specific sequence and structure of the peptide, as well as the cellular context .

Action Environment

The action, efficacy, and stability of Fmoc-Lysine(Fmoc)-OH can be influenced by various environmental factors. For instance, the efficiency of the Fmoc deprotection process can be affected by the concentration of the secondary amine used for cleavage . Additionally, factors such as temperature, pH, and solvent conditions can influence the self-assembly and function of the resulting peptides

Safety and Hazards

When handling Fmoc-Lys(Fmoc)-OH, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition.

Future Directions

Fmoc-Lys(Fmoc)-OH, like other Fmoc-protected amino acids, is likely to continue to be a valuable tool in peptide synthesis. Future research may focus on developing new synthesis strategies and applications for this compound.

Q & A

Q1: What are the common applications of Fmoc-Lys(Fmoc)-OH in scientific research?

A1: Fmoc-Lys(Fmoc)-OH is primarily used in SPPS for synthesizing peptides and peptidomimetics. [, , ] This includes:

• Creating branched peptides: The presence of two Fmoc-protected amino groups allows for the synthesis of branched peptides with defined structures. These branched peptides can be used to mimic protein structures, like β-sheets, or create multivalent ligands for enhanced binding. [, ]
• Developing dendrimers: Fmoc-Lys(Fmoc)-OH serves as a branching unit in the synthesis of dendrimers, highly branched macromolecules with potential applications in drug delivery and material science. []
• Synthesizing multiple antigenic peptides (MAPs): MAPs, synthesized using Fmoc-Lys(Fmoc)-OH, present multiple copies of an epitope on a branched lysine core, enhancing immunogenicity and proving useful in developing diagnostics. []

Q2: How does the structure of Fmoc-Lys(Fmoc)-OH contribute to its role in peptide synthesis?

A2: The structure of Fmoc-Lys(Fmoc)-OH is crucial for its function in SPPS:

• Orthogonal Protection: The Fmoc groups are labile under basic conditions, allowing for their removal without affecting other protecting groups potentially present in the peptide synthesis. This "orthogonality" is essential for controlled and stepwise amino acid coupling during SPPS. []
• Branching Point: The ε-amino group of lysine, protected by an Fmoc group, acts as a branching point. This allows for the synthesis of peptides that are not linear, enabling the creation of more complex structures like cyclic peptides, dendrimers, and MAPs. [, , ]

Q3: What are the advantages of using Fmoc-Lys(Fmoc)-OH over other lysine derivatives in peptide synthesis?

A3: Some key advantages include:

Q4: What analytical techniques are commonly used to characterize Fmoc-Lys(Fmoc)-OH and peptides synthesized using it?

A4: Common techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural characterization and studying the dynamics of peptides. []
• Mass Spectrometry (MS): To determine the molecular weight and purity of the synthesized peptides. [, ]
• High-Performance Liquid Chromatography (HPLC): For purification and analysis of the synthesized peptides. []
• Fourier Transform Infrared (FTIR) Spectroscopy: To identify functional groups and study intermolecular interactions. [, ]
• Scanning Electron Microscopy (SEM): To examine the morphology of materials incorporating the synthesized peptides. []